Cas no 17276-91-4 (2-Hydroxy-4-methyl-5-nitro-benzoic Acid)

• Product Name: 2-Hydroxy-4-methyl-5-nitro-benzoic Acid
• CAS No: 17276-91-4
• MF: C₈H₇NO₅
• MW: 197.144882440567
• CID: 2923989
• PubChem ID: 23938788
• Update Time: 2025-05-24

2-Hydroxy-4-methyl-5-nitro-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-Methyl-5-nitro-benzoic acid
• 2-hydroxy-4-methyl-5-nitrobenzoic acid
• Oprea1_149071
• BS-27472
• SCHEMBL3224523
• 17276-91-4
• 2-hydroxy-4-methyl-5-nitrobenzoicacid
• G10146
• 2-Hydroxy-4-methyl-5-nitro-benzoic Acid

• Inchi： 1S/C8H7NO5/c1-4-2-7(10)5(8(11)12)3-6(4)9(13)14/h2-3,10H,1H3,(H,11,12)
• InChI Key： FDFHHOYNTHKIJE-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C=C1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.03242232g/mol
• Monoisotopic Mass: 197.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 103

Additional information on 2-Hydroxy-4-methyl-5-nitro-benzoic Acid

Introduction to 2-Hydroxy-4-methyl-5-nitro-benzoic Acid (CAS No. 17276-91-4)

2-Hydroxy-4-methyl-5-nitro-benzoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 17276-91-4, is a nitro-substituted benzoic acid derivative that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its versatile structural properties and potential biological activities. This compound, featuring both hydroxyl and nitro functional groups on a benzene ring with a methyl substituent, exhibits a unique combination of reactivity and functionality that makes it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 2-Hydroxy-4-methyl-5-nitro-benzoic Acid positions it as a promising candidate for further chemical modification and exploration. The presence of the nitro group (–NO₂) at the 5-position relative to the hydroxyl group (–OH) at the 2-position and the methyl group (–CH₃) at the 4-position creates a system rich in potential interactions with biological targets. This arrangement allows for diverse electronic distributions across the aromatic ring, influencing its solubility, stability, and reactivity in biological systems.

In recent years, there has been a growing interest in nitroaromatic compounds due to their broad spectrum of biological activities. The nitro group, while traditionally associated with explosive materials, has found utility in pharmaceuticals as an intermediate or pharmacophore. Its ability to undergo reduction to an amine or further functionalization makes it a versatile tool for medicinal chemists. Additionally, the hydroxyl and methyl groups contribute to hydrogen bonding capabilities and steric hindrance, respectively, which can be exploited to fine-tune binding interactions with biological targets.

One of the most compelling aspects of 2-Hydroxy-4-methyl-5-nitro-benzoic Acid is its potential as a precursor for more complex molecules. The benzoic acid core is a well-established pharmacophore in drug discovery, with numerous approved drugs featuring this scaffold. By introducing specific functional groups like hydroxyl and nitro substituents, chemists can modulate the electronic properties of the molecule, thereby influencing its binding affinity and selectivity for various biological targets. This flexibility has led to its exploration in multiple therapeutic areas.

Recent studies have highlighted the role of nitroaromatic compounds in inflammation and cancer research. For instance, derivatives of benzoic acid with nitro groups have been investigated for their anti-inflammatory properties. The ability of these compounds to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been explored as a means to develop novel anti-inflammatory agents. Additionally, the reductive activation of nitroaromatic compounds has been studied for their potential in tumor therapy, where they can generate reactive oxygen species that induce apoptosis in cancer cells.

The synthesis of 2-Hydroxy-4-methyl-5-nitro-benzoic Acid typically involves nitration of 2-hydroxy-4-methylbenzoic acid or analogous precursors under controlled conditions. The regioselective introduction of the nitro group is crucial to achieving the desired product without unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds, making them more accessible for research and development purposes.

The pharmacological profile of 2-Hydroxy-4-methyl-5-nitro-benzoic Acid is still being elucidated, but preliminary studies suggest potential applications in treating inflammatory diseases and cancer. Its ability to modulate enzymatic activity and interact with biological membranes makes it an attractive candidate for further investigation. Moreover, its structural similarity to known bioactive molecules suggests that it may exhibit synergistic effects when combined with other therapeutic agents.

In conclusion,2-Hydroxy-4-methyl-5-nitro-benzoic Acid (CAS No. 17276-91-4) represents a fascinating compound with significant potential in medicinal chemistry and chemical biology. Its unique structural features offer opportunities for designing novel drugs targeting various diseases. As research continues to uncover new applications for nitroaromatic compounds,2-Hydroxy-4-methyl-5-nitro-benzoic Acid is poised to play an important role in future therapeutic developments.